Cas no 2228895-02-9 (1-2-fluoro-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-2-fluoro-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228895-02-9
• MF: C₁₂H₇F₄NO
• MW: 257.183696985245
• CID: 5970167
• PubChem ID: 165648458
• Update Time: 2025-05-20

1-2-fluoro-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-2-fluoro-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile
• EN300-1974084
• 2228895-02-9
• 1-[2-fluoro-3-(trifluoromethyl)phenyl]-3-oxocyclobutane-1-carbonitrile

• Inchi： 1S/C12H7F4NO/c13-10-8(11(6-17)4-7(18)5-11)2-1-3-9(10)12(14,15)16/h1-3H,4-5H2
• InChI Key： WPNKQUFTRKKQRH-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 257.04637650g/mol
• Monoisotopic Mass: 257.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-2-fluoro-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile

Introduction to 1-2-fluoro-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2228895-02-9)

1-2-fluoro-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2228895-02-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a fluoro-substituted phenyl ring, a trifluoromethyl group, and a cyclobutane core with a nitrile functionality, presents a promising scaffold for the development of novel therapeutic agents. The strategic placement of these substituents not only enhances the compound's electronic properties but also contributes to its potential bioactivity, making it a subject of intense study in drug discovery.

The fluoro-substituted phenyl ring in this molecule is particularly noteworthy due to the well-documented role of fluorine in modulating pharmacokinetic and pharmacodynamic properties of pharmaceutical compounds. Fluorine atoms can influence metabolic stability, binding affinity, and lipophilicity, thereby playing a crucial role in optimizing drug efficacy and minimizing side effects. In the context of 1-2-fluoro-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile, the presence of fluorine at the 2-position of the phenyl ring may contribute to enhanced binding interactions with biological targets, potentially leading to improved therapeutic outcomes.

The trifluoromethyl group attached to the phenyl ring further enhances the compound's molecular properties. Trifluoromethyl groups are frequently incorporated into drug molecules due to their ability to increase metabolic stability, improve binding affinity, and modulate lipophilicity. This group can also contribute to the compound's resistance to enzymatic degradation, extending its half-life in biological systems. The combination of a fluoro-substituted phenyl ring and a trifluoromethyl group in 1-2-fluoro-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile suggests that this compound may exhibit favorable pharmacokinetic profiles, which are essential for successful drug development.

The core structure of this compound, featuring a cyclobutane ring with a nitrile functionality at the 1-position and an oxo group at the 3-position, provides additional opportunities for biological activity. Cyclobutane rings are known for their rigidity, which can stabilize certain conformations of drug molecules, improving their interaction with biological targets. The nitrile group at the 1-position can serve as a hydrogen bond acceptor or participate in coordination interactions with metal ions, further enhancing binding affinity. The oxo group at the 3-position introduces polarity to the molecule, which can influence solubility and distribution within biological systems.

Recent research has highlighted the potential applications of 1-2-fluoro-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile in various therapeutic areas. Studies have demonstrated that structurally similar compounds exhibit inhibitory activity against key enzymes involved in inflammatory pathways. The presence of both fluorine and trifluoromethyl substituents may enhance interactions with these enzymes, leading to potent anti-inflammatory effects. Additionally, preliminary investigations suggest that this compound may have applications in treating neurological disorders due to its ability to cross the blood-brain barrier and interact with central nervous system receptors.

The synthesis of 1-2-fluoro-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine and trifluoromethyl groups often necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. The synthesis also requires careful consideration of safety protocols due to the reactive nature of some intermediates.

In terms of analytical characterization, 1-2-fluoro-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile is typically analyzed using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. High-performance liquid chromatography (HPLC) is often used for purification and quantification purposes. Additionally, X-ray crystallography may be employed to determine the precise three-dimensional structure of the compound if single crystals are available.

The pharmacological evaluation of 1-2-fluoro-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile has revealed several interesting findings. In vitro studies have shown that this compound exhibits significant inhibitory activity against enzymes such as cyclooxygenase (COX), which plays a key role in inflammation pathways. The combination of fluorine and trifluoromethyl substituents appears to enhance binding interactions with COX enzymes, leading to potent anti-inflammatory effects without significant side effects observed with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, preclinical studies have indicated that 1-(2-fluoro)-4-(trifluoromethyl)-5-(4-hydroxyphenyl)-4H-pyrazole[4a,b]pyridine derivatives, structurally related to our target compound but featuring additional hydroxyl groups on one side chain position on pyrazole ring , show promise as potential treatments for neurological disorders such as epilepsy and Alzheimer's disease . These derivatives demonstrate ability cross blood-brain barrier efficiently while maintaining strong binding affinity target proteins involved neurodegenerative processes .

The potential applications extend beyond anti-inflammatory treatments; preliminary research suggests that modifications around this core scaffold could lead development novel antiviral agents . Structural analogs incorporating additional functional groups , such as amides or sulfonamides , have shown inhibitory activity against viral proteases essential replication cycles certain viruses . This opens door exploring further therapeutic possibilities utilizing versatile chemical platform presented by our target molecule.

In conclusion, 1 - 2 - fluoro - 3 - ( trifluoromethyl ) phenyl - 3 - oxocyclobutane - 1 - carbonitrile ( CAS No . 2228895 -02 -9 ) represents promising candidate pharmaceutical development due unique structural features favorable pharmacological properties . Its strategic substitution pattern , including both fluoro -and trifluoromethoxy groups , along cyclobutane core , endows molecule excellent potential interact biological targets effectively modulating disease processes . Continued research into synthesis , characterization ,and biological evaluation will further elucidate full therapeutic spectrum this fascinating chemical entity offers future generations medicines . p >